Cas no 444341-90-6 (4-[4-(Benzyloxy)phenyl]oxan-4-ol)

• Product Name: 4-[4-(Benzyloxy)phenyl]oxan-4-ol
• CAS No: 444341-90-6
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• MDL: MFCD19982546
• CID: 2142848
• PubChem ID: 22737351
• Update Time: 2025-05-20

4-[4-(Benzyloxy)phenyl]oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-benzyloxyphenyl)tetrahydro-2H-pyran-4-ol
• 4-[4-(benzyloxy)phenyl]oxan-4-ol
• ZWXVMKDHCGJEBJ-UHFFFAOYSA-N
• NE42657
• 4-[4-(Benzyloxy)phenyl]tetrahydro-2H-pyran-4-ol
• Z1250222483
• 4-[4-(Benzyloxy)phenyl]oxan-4-ol

• MDL： MFCD19982546
• Inchi： 1S/C18H20O3/c19-18(10-12-20-13-11-18)16-6-8-17(9-7-16)21-14-15-4-2-1-3-5-15/h1-9,19H,10-14H2
• InChI Key： ZWXVMKDHCGJEBJ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC(=CC=2)OCC2C=CC=CC=2)(CC1)O

Computed Properties

• Exact Mass: 284.14124450g/mol
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 2.7

4-[4-(Benzyloxy)phenyl]oxan-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-[4-(Benzyloxy)phenyl]oxan-4-ol

Introduction to Compound CAS No. 444341-90-6: 4-[4-(Benzyloxy)phenyl]oxan-4-ol

Compound CAS No. 444341-90-6, also known as 4-[4-(Benzyloxy)phenyl]oxan-4-ol, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material development. Recent studies have highlighted its role in the development of novel materials for electronic devices and drug delivery systems, making it a subject of intense research interest.

The molecular structure of CAS No. 444341-90-6 is characterized by a benzyl group attached to a phenolic ring, which is further connected to an oxane (tetrahydropyran) ring. This arrangement imparts the compound with unique electronic and steric properties, making it suitable for a wide range of applications. Researchers have recently explored its potential as a precursor in the synthesis of advanced polymers and as a building block in medicinal chemistry.

One of the most notable aspects of CAS No. 444341-90-6 is its ability to undergo various chemical transformations, including oxidation, reduction, and coupling reactions. These reactions have been leveraged in the development of new materials with tailored properties, such as high thermal stability and mechanical strength. For instance, recent studies have demonstrated its use in the synthesis of biocompatible polymers for tissue engineering applications.

In addition to its structural versatility, CAS No. 442357789 exhibits excellent solubility in organic solvents, which facilitates its use in solution-based chemical reactions. This property has been exploited in the development of novel drug delivery systems, where precise control over drug release kinetics is crucial. Researchers have reported promising results in using this compound as a stabilizing agent for poorly water-soluble drugs.

The synthesis of CAS No. 8875728 involves a multi-step process that typically begins with the preparation of the benzyl ether derivative followed by cyclization to form the oxane ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, CAS No. 555555 has shown potential as a green alternative to traditional organic solvents due to its biodegradability and low toxicity profile. This has led to its consideration in eco-friendly chemical processes and sustainable manufacturing practices.

In conclusion, CAS No. 777777 represents a versatile and innovative compound with broad applications across multiple disciplines. Its unique properties and adaptability make it an invaluable tool for researchers seeking to develop next-generation materials and therapeutic agents.